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Compound of Interest

Tert-butyl 4-iodopiperidine-1-
Compound Name:

carboxylate

cat. No.: B1311319

An In-depth Technical Guide to the Physical Properties of Tert-butyl 4-iodopiperidine-1-
carboxylate

This technical guide provides a comprehensive overview of the core physical properties of tert-
butyl 4-iodopiperidine-1-carboxylate, a key intermediate in pharmaceutical synthesis. The
information is tailored for researchers, scientists, and professionals in drug development,
presenting quantitative data, detailed experimental protocols, and a visual workflow diagram to
facilitate understanding and application in a laboratory setting.

Core Physical and Chemical Properties

Tert-butyl 4-iodopiperidine-1-carboxylate is a heterocyclic building block utilized in the
synthesis of various pharmaceutical compounds.[1] Its physical characteristics are crucial for
handling, storage, and reaction setup.

Data Presentation: A Summary of Physical Properties

The quantitative physical and chemical data for tert-butyl 4-iodopiperidine-1-carboxylate are
summarized in the table below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C10H18INO2 [2][3]

Molecular Weight 311.16 g/mol [3][4]
White to light yellow powder or

Appearance [31[5]
crystal

Melting Point 44 - 49 °C (111.2 - 120.2 °F) [3][5]

Boiling Point 318.8 °C at 760 mmHg [4]

N Slightly soluble in water;
Solubility _ [6]
Soluble in methanol.

Density No data available [2]

- Refrigerate (0-10°C), protect
Storage Conditions i [3114]
from light.

Experimental Protocols

Detailed methodologies for determining key physical properties are essential for verifying
substance identity and purity.

Melting Point Determination

The melting point is a critical indicator of purity for a solid organic compound. Pure compounds
typically exhibit a sharp melting range of 0.5-1.0°C, while impurities tend to depress the melting
point and broaden the range.[7]

Objective: To accurately determine the melting point range of a solid sample of tert-butyl 4-
iodopiperidine-1-carboxylate.

Apparatus:
e Melting point apparatus (e.g., Mel-Temp or Thiele tube)[7]

o Capillary tubes (sealed at one end)[8]
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o Thermometer (calibrated)[7]

e Spatula

o Mortar and pestle (optional, for finely powdering the sample)[9]
Procedure:

o Sample Preparation: Place a small amount of the compound on a clean, dry surface. If the
sample is not a fine powder, gently crush it.[10]

e Capillary Loading: Push the open end of a capillary tube into the powdered sample to pack a
small amount of material into the tube, aiming for a packed column of 1-2 mm in height.[8]
[10]

e Apparatus Setup:
o Mel-Temp: Insert the capillary tube into the designated slot in the heating block.

o Thiele Tube: Attach the capillary tube to a thermometer using a rubber band or thread,
ensuring the sample is aligned with the thermometer bulb.[7][8] Suspend the assembly in
the oil bath of the Thiele tube.[7]

e Heating:

o Begin heating the apparatus. For an unknown sample, a rapid initial heating can establish
an approximate melting point.

o For an accurate measurement, allow the apparatus to cool and begin again with a fresh
sample, heating slowly at a rate of 1-2°C per minute as the temperature approaches the
expected melting point.[7]

e Observation and Recording:
o Record the temperature (T1) at which the first drop of liquid appears.

o Record the temperature (Tz2) at which the entire sample has completely melted into a clear
liquid.[9]
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o The melting point is reported as the range Tz - T2.

Solubility Determination

Solubility tests provide valuable information about the polarity and the presence of acidic or
basic functional groups within a molecule.[11]

Objective: To determine the solubility of tert-butyl 4-iodopiperidine-1-carboxylate in various
solvents.

Materials:

e Test tubes and rack

e Spatula

o Graduated pipettes or cylinders

» Vortex mixer (optional)

o Sample of tert-butyl 4-iodopiperidine-1-carboxylate

e Solvents: Water, 5% HCI, 5% NaOH, and an organic solvent like methanol or hexane.
Procedure:

e Sample Measurement: In a small test tube, place approximately 25 mg of the solid
compound.[12]

» Solvent Addition: Add 0.75 mL of the chosen solvent (e.g., water) to the test tube in small
portions.[12]

e Mixing: After each addition, shake the test tube vigorously for at least 60 seconds to ensure
thorough mixing.[12][13]

o Observation: Observe whether the solid dissolves completely. If the compound dissolves, it is
classified as "soluble" in that solvent. If it remains undissolved, it is "insoluble."[13]

e Systematic Testing:
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o Begin with water to assess polarity.

o If insoluble in water, proceed to test solubility in 5% HCI (to test for basic groups) and 5%
NaOH (to test for acidic groups).[11]

o Test solubility in organic solvents (e.g., methanol) to further classify the compound based
on the "like dissolves like" principle.[14]

o Recording: Record the results (soluble or insoluble) for each solvent tested.

Mandatory Visualization

The following diagram illustrates the logical workflow for determining the melting point of an

organic compound.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www1.udel.edu/chem/CHEM322/Handouts/unknowns_lab_handout.pdf
https://m.youtube.com/watch?v=XSAIBQ9XbVQ
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Prepare Sample:
Crush to a fine powder

Load Capillary Tube
(1-2 mm height)

Place in Melting
Point Apparatus

First Detefmination?

Rapid Heating

(Approximate MP) No (Repeay)

Slow Heating
(2-2°C / min)

Observe Sample

Melting begins MElting complete

Record T1: Record T2:
First liquid appears Completely liquid

Report Range:
T1-T2

Click to download full resolution via product page

Caption: Workflow for Experimental Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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